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Abstract

Monomethylsulochrin, a naturally occurring benzophenone, has emerged as a molecule of
interest within the scientific community due to its diverse biological activities. This technical
guide provides a comprehensive overview of the discovery, history, chemical properties, and
biological significance of Monomethylsulochrin. Detailed experimental protocols for its
isolation and biological evaluation are presented, alongside a thorough compilation of its known
bioactive data. Furthermore, this document elucidates the proposed mechanism of action
against Leishmania amazonensis and outlines a general workflow for its study, supported by
graphical representations to facilitate understanding.

Introduction: Discovery and History

Monomethylsulochrin is a fungal metabolite belonging to the benzophenone class of
compounds, which are characterized by a diaryl ketone core structure.[1][2] The broader family
of fungal benzophenones has been a subject of scientific investigation since at least 1963.[1]
Monomethylsulochrin has been isolated from various fungal species, most notably from the
genus Aspergillus, including Aspergillus fumigatus and Aspergillus terreus, where it is produced
as a secondary metabolite.[3][4] It has also been identified in other fungi such as Rhizoctonia
and as an endophytic fungus isolated from plants like Albizia lucidior and Bauhinia guianensis.
[5] Its discovery is rooted in the broader exploration of fungal secondary metabolites for novel
bioactive compounds.
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Chemical and Physical Properties

Monomethylsulochrin is chemically defined as methyl 5-hydroxy-2-(2-hydroxy-6-methoxy-4-
methylbenzoyl)-3-methoxybenzoate.[3] Its fundamental chemical and physical properties are
summarized in the table below, derived from computational and experimental data.

Property Value Source
Molecular Formula C1sH1807

Molecular Weight 346.3 g/mol [3]
Exact Mass 346.10525291 Da [3]

methyl 5-hydroxy-2-(2-

hydroxy-6-methoxy-4-
IUPAC Name 3]
methylbenzoyl)-3-

methoxybenzoate

CAS Number 10056-14-1 [3]
Appearance Pale yellow crystalline solid

XLogP3 33 [3]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

CZuntg p ! 13
Rotatable Bond Count 6 [3]

Spectroscopic Data

The structural elucidation of Monomethylsulochrin has been confirmed through various
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Mass Spectrometry

High-resolution mass spectrometry data has been crucial in determining the molecular formula
of Monomethylsulochrin.
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Technique lon Mode Precursor mi/z Molecular Formula
LC-ESI-MS Positive ([M+H]*) 347.112 C18H1807
APCI-MS Positive ([M+H]*) 347 Ci1sH1807

APCI-MS data reported in a study on compounds from Aspergillus sp. EJC08 confirmed the
molecular formula C18H1807.[5]

NMR Spectroscopy

1H and 3C NMR data provide the detailed structural framework of the molecule. Key chemical
shifts are indicative of the two aromatic rings and the benzophenonic carbonyl group.

Nucleus Key Chemical Shifts (d)
15C NMR A signal at 6 199.4 is assigned to the
benzophenonic carbonyl carbon.
Signals are consistent with the presence of two
1H NMR

aromatic rings.

Detailed 1D and 2D NMR experiments have been used to confirm the connectivity of the

molecule.[5][6]

Biological Activity

Monomethylsulochrin has demonstrated a range of biological activities, with notable effects
against protozoan parasites and bacteria. However, some studies have reported weak or no

antifungal activity.[7]
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Organism Assay Type Activity Metric Value
Leishmania
amazonensis(promast  In vitro ICso0 18.04 +1.11 uM
igote)
Leishmania
amazonensis(intracell In vitro ICso 5.09 £ 1.06 uM
ular amastigote)
BALB/c peritoneal o

Cytotoxicity CCso 91.63+1.28 uM
macrophages
Staphylococcus

MIC MIC 31.25 pg/mL
aureus
Helicobacter pylori MIC MIC 10 pg/mL

Experimental Protocols

Isolation of Monomethylsulochrin from Aspergillus sp.

This protocol is based on methodologies described for the isolation of Monomethylsulochrin

from fungal biomass.[7]

1. Fungal Culture:

¢ Inoculate mycelia of Aspergillus sp. into 1 L Erlenmeyer flasks containing 200 g of rice and

100 mL of sterile water.

¢ Incubate the flasks at 25°C for 28 days.

2. Extraction:

o Macerate the resulting fungal biomass with ethyl acetate.

« Filter the mixture and evaporate the ethyl acetate solution under reduced pressure to obtain

a crude extract.

3. Chromatographic Purification:
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e Subject the crude extract to column chromatography on silica gel, eluting with a gradient of
n-hexane and ethyl acetate.

» Collect fractions and monitor by thin-layer chromatography.

» Pool fractions containing Monomethylsulochrin and further purify using preparative High-
Performance Liquid Chromatography (HPLC).

o Atypical preparative HPLC setup would involve a C18 column with a gradient elution of
methanol and water.[6]

In Vitro Anti-leishmanial Activity Assay

This protocol outlines the evaluation of Monomethylsulochrin against Leishmania
amazonensis.[7]

1. Promastigote Assay:
e Culture L. amazonensis promastigotes in appropriate medium.
o Expose the promastigotes to varying concentrations of Monomethylsulochrin.

o After a set incubation period (e.g., 24 hours), determine the viability of the promastigotes
using a suitable method, such as resazurin assay or direct counting.

o Calculate the ICso value, which is the concentration of the compound that inhibits 50% of the
parasite growth.

2. Intracellular Amastigote Assay:

« Infect peritoneal macrophages (e.g., from BALB/c mice) with L. amazonensis promastigotes
and allow them to differentiate into amastigotes.

e Treat the infected macrophages with different concentrations of Monomethylsulochrin.
o After the treatment period, fix and stain the cells (e.g., with Giemsa).

o Determine the number of intracellular amastigotes per 100 macrophages by light microscopy.
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Calculate the ICso value for the intracellular amastigotes.

3. Cytotoxicity Assay:

Culture peritoneal macrophages in the presence of varying concentrations of
Monomethylsulochrin.

Assess cell viability using a standard method like the MTT assay.

Calculate the CCso value, which is the concentration that is cytotoxic to 50% of the host cells.

Mechanism of Action and Signaling Pathways

Studies on the anti-leishmanial activity of Monomethylsulochrin suggest that its mechanism
of action involves the disruption of mitochondrial function in the parasite.[7][8]
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Ultrastructure
Monomethylsulochrin
— — — inhibits(proposed) — Disruption leads to
Sterol 14-alpha-demethylase Catalyzes Sterol Biosynthesis
(CYP51) Pathway

A

Click to download full resolution via product page

Caption: Proposed mechanism of action of Monomethylsulochrin against Leishmania
amazonensis.

Ultrastructural analysis of treated promastigotes has revealed atypical vacuoles, changes in the
outer mitochondrial membrane, and an abnormal disposition of the kinetoplast.[7] Furthermore,
molecular docking studies have proposed that Monomethylsulochrin may act as an inhibitor
of sterol 14-alpha-demethylase (CYP51), a key enzyme in the sterol biosynthesis pathway of
the parasite.[8]

Experimental and Analytical Workflow
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The study of Monomethylsulochrin, from its source to the determination of its biological
activity, follows a systematic workflow.
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Caption: General workflow for the isolation, purification, and analysis of
Monomethylsulochrin.

Conclusion

Monomethylsulochrin stands out as a fungal benzophenone with significant therapeutic
potential, particularly as an anti-leishmanial agent. Its well-defined chemical structure, coupled
with a growing body of evidence on its biological activity and mechanism of action, makes it a
compelling candidate for further investigation in drug discovery and development. The detailed
protocols and data presented in this guide are intended to serve as a valuable resource for
researchers in the field, facilitating future studies aimed at unlocking the full potential of this
natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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